N-(4-{[4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl]sulfonyl}phenyl)pentanamide

• IUPAC Name: N-[4-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]sulfonylphenyl]pentanamide
• InChI: InChI=1S/C23H28N4O3S/c1-2-3-8-22(28)24-18-9-11-19(12-10-18)31(29,30)27-15-13-17(14-16-27)23-25-20-6-4-5-7-21(20)26-23/h4-7,9-12,17H,2-3,8,13-16H2,1H3,(H,24,28)(H,25,26)
• InChI Key: IOQJKZWLGGYPTR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C23H28N4O3S
• Molecular Weight: 440.6 g/mol

Description

The description of a compound usually includes its molecular formula, molecular weight, and structural formula. It may also include its registry numbers.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can be done by studying its reactivity with various reagents.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and spectral properties.

Scientific Research Applications

Antimicrobial Activity

. This suggests that the compound could potentially be used in the development of new antimicrobial drugs.

Antitumor Activity

. This suggests that the compound could potentially be used in the development of new antitumor drugs.

Anti-inflammatory Activity

. This suggests that the compound could potentially be used in the development of new anti-inflammatory drugs.

Antidiabetic Activity

. This suggests that the compound could potentially be used in the development of new antidiabetic drugs.

Antiviral Activity

. This suggests that the compound could potentially be used in the development of new antiviral drugs.

Antioxidant Activity

. This suggests that the compound could potentially be used in the development of new antioxidant drugs.

Anti-amoebic Activity

. This suggests that the compound could potentially be used in the development of new anti-amoebic drugs.

Antihelmintic Activity

. This suggests that the compound could potentially be used in the development of new antihelmintic drugs.

Mechanism of Action

Target of Action

The compound, also known as N-(4-{[4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl]sulfonyl}phenyl)pentanamide, is a derivative of imidazole . Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and proteins . .

Mode of Action

The mode of action of this compound is likely related to its imidazole core. Imidazole derivatives are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds with key amino acids within the target protein or enzyme . This can lead to changes in the target’s function, potentially resulting in therapeutic effects .

Biochemical Pathways

Imidazole derivatives are known to affect a wide range of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

The solubility and chemical stability of imidazole derivatives suggest they may have favorable pharmacokinetic properties .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

The action of this compound can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. These factors can affect the compound’s stability, solubility, and ability to interact with its targets .

Safety and Hazards

This involves understanding the potential risks associated with handling and using the compound. It includes toxicity, flammability, and environmental impact.

Future Directions

This involves predicting or proposing future research directions. This could be new synthetic methods, new reactions, or new applications.